Cas no 1075236-89-3 (Gepotidacin)

Gepotidacin is a novel, first-in-class triazaacenaphthylene antibiotic that exhibits potent bactericidal activity against Gram-positive and Gram-negative pathogens, including drug-resistant strains. It functions as a selective inhibitor of bacterial DNA gyrase and topoisomerase IV, disrupting DNA replication and leading to cell death. Its unique dual-targeting mechanism reduces the likelihood of resistance development. Gepotidacin demonstrates broad-spectrum efficacy, particularly against Neisseria gonorrhoeae and Staphylococcus aureus, including MRSA. Its favorable pharmacokinetic profile allows for oral administration, enhancing patient compliance. Currently under clinical evaluation, gepotidacin represents a promising therapeutic option for treating uncomplicated urinary tract infections and urogenital gonorrhea, addressing critical gaps in antimicrobial resistance.
Gepotidacin structure
Gepotidacin structure
Product Name:Gepotidacin
CAS No:1075236-89-3
MF:C24H28N6O3
MW:448.5175
CID:2950147
PubChem ID:25101874
Update Time:2025-06-08

Gepotidacin Chemical and Physical Properties

Names and Identifiers

    • Gepotidacin
    • GSK2140944
    • DVF0PR037D
    • (2R)-2-[(4-{[(3,4-dihydro-2H-pyrano[2,3-c]pyridin- 6-yl)methyl]amino}piperidin-1-yl)methyl]-1,2-dihydro- 3H,8H-2a,5,8a-triazaacenaphthylene-3,8-dione
    • Gepotidacin [USAN:INN]
    • GSK 2140944
    • JHN
    • Gepotidacin (USAN/INN)
    • GTPL10817
    • BDBM500505
    • SCHEMBL3332319
    • D10878
    • CS-6531
    • (3R)-3-[[4-(3,4-dihydro-2H-pyrano[2,3-c]pyridin-6-ylmethylamino)piperidin-1-yl]methyl]-1,4,7-triazatricyclo[6.3.1.04,12]dodeca-6,8(12),9-triene-5,11-dione
    • DB12134
    • 3H,8H-2a,5,8a-Triazaacenaphthylene-3,8-dione, 2-[[4-[[(3,4-dihydro-2H-pyrano[2,3-c]pyridin-6-yl)methyl]amino]-1-piperidinyl]methyl]-1,2-dihydro-, (2R)-
    • 3H,8H-2a,5,8a-Triazaacenaphthylene-3,8-dione, 2-((4-(((3,4-dihydro-2H-pyrano(2,3-C)pyridin-6-yl)methyl)amino)-1-piperidinyl)methyl)-1,2-dihydro-, (2R)-
    • DA-73703
    • Gepotidacin [INN]
    • UNII-DVF0PR037D
    • 1075236-89-3
    • NS00073409
    • GEPOTIDACIN [WHO-DD]
    • HY-16742
    • Q19597285
    • G14345
    • (3~{R})-3-[[4-(3,4-dihydro-2~{H}-pyrano[2,3-c]pyridin-6-ylmethylamino)piperidin-1-yl]methyl]-1,4,7-triazatricyclo[6.3.1.0^{4,12}]dodeca-6,8(12),9-triene-5,11-dione
    • AKOS032946511
    • GSK 2140944E
    • GSK-2140944
    • MS-28128
    • CHEMBL3317856
    • BDBM50050549
    • GEPOTIDACIN [USAN]
    • EX-A7794
    • DTXSID501028208
    • Inchi： 1S/C24H28N6O3/c31-22-4-3-20-24-29(22)15-19(30(24)23(32)13-27-20)14-28-7-5-17(6-8-28)25-11-18-10-16-2-1-9-33-21(16)12-26-18/h3-4,10,12-13,17,19,25H,1-2,5-9,11,14-15H2/t19-/m1/s1
    • InChI Key： PZFAZQUREQIODZ-LJQANCHMSA-N
    • SMILES： O=C1C([H])=NC2C([H])=C([H])C(N3C=2N1[C@@]([H])(C3([H])[H])C([H])([H])N1C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N([H])C([H])([H])C1C([H])=C2C(=C([H])N=1)OC([H])([H])C([H])([H])C2([H])[H])=O

Computed Properties

  • Exact Mass: 448.222
  • Monoisotopic Mass: 448.222
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 5
  • Complexity: 893
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 448.5
  • XLogP3: 0.1
  • Topological Polar Surface Area: 90.4

Experimental Properties

  • Density: 1.52±0.1 g/cm3(Predicted)
  • Boiling Point: 661.9±65.0 °C(Predicted)

Gepotidacin Security Information

  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Gepotidacin Pricemore >>

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Gepotidacin Suppliers

Amadis Chemical Company Limited
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(CAS:1075236-89-3)Gepotidacin
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(CAS:1075236-89-3)Gepotidacin
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Quantity:25KG,200KG,1000KG
Purity:99%
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Amadis Chemical Company Limited
(CAS:1075236-89-3)Gepotidacin
A857306
Purity:99%/99%/99%/99%/99%/99%
Quantity:5mg/10mg/25mg/50mg/100mg/250mg
Price ($):236.0/330.0/530.0/689.0/896.0/1165.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1075236-89-3)Gepotidacin
LE850
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email